molecular formula C6H5ClO2S B141335 4-Methoxythiophene-2-carbonyl chloride CAS No. 128995-59-5

4-Methoxythiophene-2-carbonyl chloride

Cat. No. B141335
CAS RN: 128995-59-5
M. Wt: 176.62 g/mol
InChI Key: GERVICHTBYEZJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-Methoxythiophene-2-carbonyl chloride” is a chemical compound with the empirical formula C6H5ClOS . It is used in research and development .


Molecular Structure Analysis

The molecular structure of “4-Methoxythiophene-2-carbonyl chloride” consists of 6 carbon atoms, 5 hydrogen atoms, 1 chlorine atom, 1 oxygen atom, and 1 sulfur atom . The molecular weight is 176.621 Da .


Physical And Chemical Properties Analysis

“4-Methoxythiophene-2-carbonyl chloride” is a solid substance . It has a refractive index of 1.581 (lit.) and a density of 1.2873 g/mL at 25 °C (lit.) .

Safety And Hazards

“4-Methoxythiophene-2-carbonyl chloride” is classified as a skin corrosive substance (1B) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . It causes severe skin burns and eye damage . Safety measures include wearing protective gloves, eyeshields, and avoiding breathing dust .

properties

IUPAC Name

4-methoxythiophene-2-carbonyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H5ClO2S/c1-9-4-2-5(6(7)8)10-3-4/h2-3H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GERVICHTBYEZJE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CSC(=C1)C(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H5ClO2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40563366
Record name 4-Methoxythiophene-2-carbonyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40563366
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

176.62 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Methoxythiophene-2-carbonyl chloride

CAS RN

128995-59-5
Record name 4-Methoxythiophene-2-carbonyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40563366
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

24.0 g (152 mmol) 4-methoxy-2-thiophenecarboxylic acid were suspended in 250 ml thionyl chloride and heated for two hours under reflux. The excess thionyl chloride was then distilled off under vacuum. The crude product was quickly distilled off and crystallised out in the receiver.
Quantity
24 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.